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Introduction
Nootkatone, a naturally occurring sesquiterpene found in grapefruit peel and Alaska yellow

cedar trees, has emerged as a promising active ingredient for topical insect repellents.[1][2][3]

[4] With a favorable safety profile and a pleasant citrus scent, nootkatone presents a viable

alternative to synthetic repellents like DEET and picaridin.[1][5] This document provides

detailed application notes and protocols for the formulation and efficacy testing of nootkatone-

based topical insect repellents, intended to guide researchers and professionals in the

development of novel pest control solutions. Nootkatone is recognized as a biopesticide and is

non-toxic to humans, making it a safe option for personal protection.[5][6][7][8]

Mechanism of Action
Nootkatone exerts its repellent and insecticidal effects through a multi-faceted mechanism of

action. It is known to activate the α-adrenergic type 1 octopamine receptor in arthropods, which

leads to fatal spasms.[2][5] Additionally, recent studies have revealed that nootkatone
potentiates γ-aminobutyric acid (GABA)-mediated signaling by modulating the GABA-gated

chloride channel, disrupting synaptic transmission in insect sensory neurons.[9][10] This dual

action as both a repellent and an insecticide contributes to its effectiveness against a broad

spectrum of pests, including mosquitoes and ticks.[5][9] Its unique mode of action may also

help in managing insects that have developed resistance to other insecticides.[4][6][11]
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Data Presentation: Efficacy and Formulation Data
Table 1: Repellency Efficacy of Nootkatone Formulations
against Aedes Mosquitoes

Nootkatone
Concentration

Comparison
Product

Target Species
Efficacy
Finding

Reference

20% 7% DEET Aedes aegypti
Comparable

repellency rate
[1][12]

20% 5% Picaridin Aedes aegypti
Comparable

repellency rate
[1][12]

5%, 10%, 20%
Vehicle-only

control
Aedes aegypti

Significant

spatial repellency
[1]

Table 2: Insecticidal Activity of Nootkatone against
Mosquitoes

Mosquito
Species

Strain
LC50
(mg/bottle)

95%
Confidence
Interval

Reference

Aedes aegypti

New Orleans

(Permethrin-

Susceptible)

0.08 0.07-0.09 [12]

Aedes aegypti

Vergel

(Permethrin-

Resistant)

0.14 0.13-0.15 [12]

Aedes albopictus

ATM-NJ95

(Permethrin-

Susceptible)

0.09 0.08-0.10 [12]

Aedes albopictus Coatzacoalcos 0.08 0.07-0.09 [12]

Table 3: Formulation Examples for Topical Application
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Formulation
Type

Nootkatone
Concentrati
on

Carrier/Bas
e

Additional
Component
s

Target Pest Reference

Spray 5-20%

Water,

Ethanol/Witch

Hazel

Emulsifier Mosquitoes [1][13][14]

Lotion/Cream 10-25%

Cosmetic

base (e.g.,

lotion, cream)

-
General

Insects
[15][16]

Emulsifiable

Concentrate
0.84% Not specified Emulsifiers

Ticks (I.

scapularis)
[5]

Lignin-

Encapsulated
0.56% Lignin -

Ticks (I.

scapularis)
[5][17]

Experimental Protocols
Protocol 1: Preparation of a Basic Nootkatone Topical
Spray (10% Concentration)
Objective: To prepare a stable, ready-to-use topical insect repellent spray containing 10%

nootkatone.

Materials:

Nootkatone (≥98% purity)

Ethanol (95%) or Witch Hazel

Distilled Water

Emulsifier (e.g., Polysorbate 20)

Glass beaker

Magnetic stirrer and stir bar
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Graduated cylinders

Spray bottles (amber glass or PET plastic)

Procedure:

In a glass beaker, dissolve 10g of nootkatone in 40ml of ethanol or witch hazel with

continuous stirring using a magnetic stirrer until fully dissolved.

In a separate beaker, add 1-2ml of an emulsifier to 48-49ml of distilled water and mix

thoroughly. The emulsifier helps to create a stable oil-in-water emulsion.

Slowly add the water-emulsifier mixture to the nootkatone-alcohol solution while

continuously stirring.

Continue stirring for 15-20 minutes to ensure a homogenous mixture.

Transfer the final formulation into amber glass or PET plastic spray bottles for storage and

use.

Label the bottles with the formulation details, concentration, and date of preparation.

Note: The ratio of alcohol/witch hazel to water can be adjusted to modify drying time and skin

feel. The concentration of the emulsifier may need to be optimized depending on the final

desired stability of the formulation.

Protocol 2: "Arm-in-Cage" Efficacy Testing of Topical
Repellents
Objective: To evaluate the Complete Protection Time (CPT) of a topical nootkatone
formulation against host-seeking female mosquitoes in a laboratory setting. This protocol is

based on established guidelines from the WHO and EPA.[18][19][20][21]

Materials:

Test formulation of nootkatone repellent

Control substance (e.g., ethanol or the formulation vehicle without nootkatone)
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Human volunteers (screened for any skin sensitivities)

Cages (e.g., 40x40x40 cm) containing 200-250 host-seeking, non-blood-fed female

mosquitoes (e.g., Aedes aegypti), 5-12 days old.[18][22]

Latex or nitrile gloves

Timer

Data recording sheets

Procedure:

Volunteer Preparation: Volunteers should avoid using any scented products on the day of the

test.[1] One forearm of the volunteer serves as the treated arm, while the other can be used

as an untreated control or for testing a different formulation. The hands should be covered

with gloves.

Repellent Application: Apply a standardized amount of the nootkatone formulation evenly

over the exposed skin of the forearm, from the wrist to the elbow. A typical application rate is

1.0 ml per 600 cm² of skin.

Acclimation and Drying: Allow the repellent to dry on the arm for a specified period (e.g., 30-

60 minutes) before the first exposure.[1]

Exposure: The volunteer inserts the treated forearm into the cage of mosquitoes for a fixed

duration (e.g., 3 minutes).

Observation: During the exposure period, record the number of mosquito landings and/or

bites. The primary endpoint is the "first confirmed bite," which is often defined as the first bite

followed by a second bite within a specified time.[18]

Repeat Exposures: Repeat the exposure process at regular intervals, typically every 30

minutes, until the repellent fails (i.e., a confirmed bite occurs).[18][22]

Data Analysis: The Complete Protection Time (CPT) is the time from the application of the

repellent until the first confirmed bite.[22][23] Calculate the mean CPT across multiple
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volunteers.
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Caption: Experimental workflow for formulation and testing of nootkatone repellents.

Octopamine Receptor Pathway

GABAergic Signaling PathwayNootkatone

α-adrenergic type 1
Octopamine Receptor (PaOA1)Activates

GABA-gated Chloride
Channel (Rdl)

Potentiates
GABA signaling

Fatal Spasms

Leads to

Repellency & Insecticidal Effect

Disruption of Synaptic
Transmission

Causes

Click to download full resolution via product page

Caption: Dual mechanism of action of nootkatone in insects.

Safety and Regulatory Considerations
Nootkatone is generally recognized as safe (GRAS) for use in food and fragrances.[1][24] For

topical applications, nootkatone with a purity of over 98% has been shown to cause no skin

sensitivity.[1][25] However, formulations with lower purity may lead to skin sensitization.[25]

Acute toxicology studies have demonstrated that nootkatone has low toxicity via oral, dermal,

and inhalation routes.[24] As with any new repellent formulation, it is crucial to conduct

appropriate dermatological safety testing. The U.S. Environmental Protection Agency (EPA)

has registered nootkatone as an active ingredient for use in insecticides and repellents, paving

the way for the development of commercial products.[3][26] All new end-use products will

require their own registration with the EPA.[6]

Conclusion
Nootkatone holds significant promise as a safe and effective active ingredient in topical insect

repellents. Its natural origin, pleasant aroma, and dual-action mechanism make it an attractive
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alternative to conventional synthetic repellents. The protocols and data presented here provide

a foundation for researchers and developers to formulate and evaluate new nootkatone-based

products to help combat the global threat of vector-borne diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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